molecular formula C10H13NO3 B2862797 Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate CAS No. 591228-12-5

Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate

Cat. No. B2862797
CAS RN: 591228-12-5
M. Wt: 195.218
InChI Key: YHUNNSMSEATGJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate, also known as 3-hydroxy-3-(pyridin-3-yl)propanoic acid ethyl ester, is an organic compound belonging to the class of pyridines. It is an important intermediate in the synthesis of a variety of pharmaceuticals and other compounds. It has been widely studied in recent years due to its potential applications in the medical and scientific fields.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate: is a precursor in the synthesis of 1H-Pyrazolo[3,4-b]pyridines , a group of heterocyclic compounds that have shown significant promise in biomedical applications . These compounds exhibit two tautomeric forms and have been described in over 5500 references, including 2400 patents . The versatility in the substitution pattern at various positions allows for the creation of a diverse range of biologically active molecules.

Biomedical Applications

The synthesized heterocycles from Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate have been explored for their potential in treating various diseases. For instance, pyrrolo[3,4-c]pyridine derivatives have shown efficacy in reducing blood glucose levels, which may be beneficial in the prevention and treatment of diabetes and related disorders .

Anti-Gastric Cancer Activity

Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate derivatives have been studied for their anti-gastric cancer activity. Research indicates that certain derivatives can be effective against human gastric cancer cells, as determined using the MTT assay . This opens up new avenues for the development of targeted cancer therapies.

properties

IUPAC Name

ethyl 3-hydroxy-3-pyridin-3-ylpropanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO3/c1-2-14-10(13)6-9(12)8-4-3-5-11-7-8/h3-5,7,9,12H,2,6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHUNNSMSEATGJD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CC(C1=CN=CC=C1)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate

CAS RN

591228-12-5
Record name ethyl 3-hydroxy-3-(pyridin-3-yl)propanoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.